Cas no 1807109-68-7 (Ethyl 2-bromo-3-methyl-5-nitrobenzoate)

• Product Name: Ethyl 2-bromo-3-methyl-5-nitrobenzoate
• CAS No: 1807109-68-7
• MF: C₁₀H₁₀BrNO₄
• MW: 288.094702243805
• CID: 5001322
• Update Time: 2025-10-28

Ethyl 2-bromo-3-methyl-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-3-methyl-5-nitrobenzoate
• BrC1=C(C(=O)OCC)C=C(C=C1C)[N+](=O)[O-]

• Inchi： 1S/C10H10BrNO4/c1-3-16-10(13)8-5-7(12(14)15)4-6(2)9(8)11/h4-5H,3H2,1-2H3
• InChI Key： GBIIVWZPYDPMFS-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)OCC)=CC(=CC=1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• XLogP3: 3
• Topological Polar Surface Area: 72.1

Additional information on Ethyl 2-bromo-3-methyl-5-nitrobenzoate

Ethyl 2-bromo-3-methyl-5-nitrobenzoate: A Comprehensive Overview

Ethyl 2-bromo-3-methyl-5-nitrobenzoate, identified by the CAS number 1807109-68-7, is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry, materials science, and advanced chemical synthesis. This compound is characterized by its unique structure, which includes a benzoate ester functional group, a bromine atom at the 2-position, a methyl group at the 3-position, and a nitro group at the 5-position. These substituents contribute to its distinct chemical properties and reactivity.

The synthesis of Ethyl 2-bromo-3-methyl-5-nitrobenzoate typically involves multi-step organic reactions, often starting from substituted aromatic compounds. The introduction of the nitro group at the 5-position is achieved through nitration reactions, while the bromination at the 2-position and methylation at the 3-position are carried out using standard electrophilic substitution techniques. The esterification step, which forms the benzoate ester, is usually performed under controlled conditions to ensure high purity and yield.

Recent studies have highlighted the importance of Ethyl 2-bromo-3-methyl-5-nitrobenzoate in drug discovery and development. Its structure makes it an ideal candidate for exploring novel bioactive compounds due to its ability to undergo various transformations while maintaining structural integrity. For instance, researchers have utilized this compound as a precursor in the synthesis of potential anticancer agents, where the nitro group plays a critical role in modulating biological activity.

In addition to its role in pharmaceutical research, Ethyl 2-bromo-3-methyl-5-nitrobenzoate has found applications in materials science. Its aromatic system and functional groups make it suitable for use in designing advanced materials such as organic semiconductors and coordination polymers. Recent advancements in this area have demonstrated that this compound can serve as a building block for constructing ordered nanostructures with tailored electronic properties.

The chemical stability of Ethyl 2-bromo-3-methyl-5-nitrobenzoate is another aspect that has drawn significant attention. Studies have shown that its stability under various environmental conditions makes it a reliable component in formulations requiring long-term shelf life. Moreover, its resistance to hydrolysis under physiological conditions has been exploited in drug delivery systems where controlled release is essential.

From an analytical standpoint, Ethyl 2-bromo-3-methyl-5-nitrobenzoate has been extensively studied using modern spectroscopic techniques such as NMR and IR spectroscopy. These studies have provided valuable insights into its molecular conformation and intermolecular interactions. Additionally, computational chemistry methods have been employed to predict its reactivity and stability under different reaction conditions.

In conclusion, Ethyl 2-bromo-3-methyl-5-nitrobenzoate (CAS No: 1807109-68-7) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and chemical properties continue to make it a valuable tool for researchers seeking innovative solutions in drug development, materials science, and beyond.